Cas no 3197-25-9 (2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 3197-25-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD06797717
• CID: 321333
• PubChem ID: 236270
• Update Time: 2025-05-26

2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(4-oxopentyl)-
• 2-(4-Oxopentyl)-1H-isoindole-1,3(2H)-dione
• 2-(4-Oxopentyl)Isoindoline-1,3-Dione
• 5-(N-PHTHALIMIDO)-2-PENTANONE
• 5-(N-PHTHALIMIDO)-PENTANONE-2
• 2-(4-oxopentyl)isoindole-1,3-dione
• 2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione
• MFCD06797717
• FT-0619726
• CHEMBL81412
• A823500
• AKOS005072427
• A875751
• Z906137438
• 2-(4-oxidanylidenepentyl)isoindole-1,3-dione
• 2-(4-Oxo-pentyl)-isoindole-1,3-dione
• SCHEMBL2084857
• AMY40758
• 3197-25-9
• NS00121085
• NSC-38564
• 1- Phthalimido-4-pentanone
• NSC 38564
• EN300-96146
• 2-(4-Oxopentyl)-1H-isoindole-1,3(2H)-dione #
• 3-Furancarboxylic acid, 4-ethyl-2-methyl-, ethyl ester
• 4-oxo-1-phthalimidopentane
• SB36564
• F2189-0199
• W10756
• CS-0450946
• J-506089
• 5-phthalimidyl-2-pentanone
• DTXSID60284708
• DD-0234
• NSC38564
• DA-28083

• MDL： MFCD06797717
• Inchi： 1S/C13H13NO3/c1-9(15)5-4-8-14-12(16)10-6-2-3-7-11(10)13(14)17/h2-3,6-7H,4-5,8H2,1H3
• InChI Key： DPATUMDQWSJANG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCC(C)=O)=O

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.237
• Melting Point: 74-75°
• Boiling Point: 385.1°Cat760mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.565
• PSA: 54.45000
• LogP: 1.58970

2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione Security Information

• HazardClass：IRRITANT

Additional information on 2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 3197-25-9)

2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione, with the CAS number 3197-25-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of isoindole-1,3-dione derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of a 4-oxopentyl moiety in its structure enhances its reactivity, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for isoindole-1,3-dione derivatives has surged due to their potential in drug discovery and development. Researchers are particularly interested in compounds like 2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione because of their ability to act as building blocks for more complex molecules. For instance, this compound has been explored for its role in the synthesis of pharmaceutical intermediates, which are critical in the production of active pharmaceutical ingredients (APIs).

The compound's CAS No. 3197-25-9 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. One of the key questions users often ask is, "What are the applications of 2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione in drug development?" The answer lies in its structural flexibility, which allows for modifications that can lead to novel therapeutic agents. Additionally, its 4-oxopentyl group provides a reactive site for further functionalization, enabling the creation of targeted molecules.

Another hot topic surrounding this compound is its potential role in green chemistry. With the growing emphasis on sustainable practices, researchers are investigating how 2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione can be synthesized using environmentally friendly methods. This aligns with the broader trend of reducing hazardous waste and optimizing synthetic routes to minimize environmental impact. Searches like "sustainable synthesis of isoindole-1,3-dione derivatives" highlight this interest.

From a technical perspective, the compound's physical and chemical properties are well-documented, making it a reliable choice for laboratory use. Its molecular weight, solubility, and stability under various conditions are critical parameters for researchers. For example, understanding its solubility in organic solvents is essential for designing efficient reaction protocols. These details are often sought after in queries such as "How to handle 2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione in the lab?"

In summary, 2-(4-oxopentyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 3197-25-9) is a compound of significant scientific interest due to its structural features and potential applications. Whether it's in drug discovery, material science, or green chemistry, this molecule continues to be a focal point for innovation. As research progresses, its role in advancing these fields is expected to grow, making it a compound worth watching in the coming years.